Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide

• IUPAC Name: potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide
• InChI: InChI=1S/C6BF8.K/c8-2-1(7(13,14)15)3(9)5(11)6(12)4(2)10;/q-1;+1
• InChI Key: FJVVCBYIULUALD-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=C(C(=C(C(=C1F)F)F)F)F)(F)(F)F.[K+]
• Molecular Formula: C6BF8K
• Molecular Weight: 273.96 g/mol

Description

Potassium trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide (KPF5B) is a compound that has gained significant attention in scientific research due to its unique properties. This compound was first synthesized in 2000 by a team of chemists led by Professor Rik R. Tykwinski at the University of Alberta, Canada. Since then, KPF5B has been studied extensively for its potential applications in various fields of science, including organic chemistry, materials science, and biochemistry.

Mechanism Of Action

The mechanism of action of Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide is not fully understood. However, it is believed that the compound acts as a Lewis acid, which facilitates the activation of certain functional groups in organic compounds. This activation leads to the formation of new bonds, resulting in the synthesis of novel compounds.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide. However, studies have shown that the compound is relatively non-toxic and does not have any significant adverse effects on living organisms. This makes it a potentially useful reagent for biological studies.

Advantages And Limitations For Lab Experiments

One of the main advantages of Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide is its high reactivity, which makes it an effective catalyst in a range of reactions. Additionally, the compound is relatively easy to synthesize and handle in the laboratory. However, Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide is highly air-sensitive and must be handled under an inert atmosphere to prevent degradation. This can make it difficult to work with in certain laboratory settings.

Future Directions

There are several potential future directions for research on Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide. One area of interest is the development of new catalytic reactions using Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide. Additionally, there is potential for the compound to be used in the synthesis of novel materials with unique properties. Further research is also needed to fully understand the mechanism of action of Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide and its potential applications in biological studies.

Synthesis Methods

The synthesis of Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide involves the reaction of potassium fluoride with boron trifluoride diethyl etherate in the presence of pentafluorophenyl lithium. This reaction results in the formation of Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide as a white crystalline solid. The synthesis of Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide has been used extensively in scientific research as a reagent for the synthesis of various organic compounds. It has been shown to be an effective catalyst in a range of reactions, including the Diels-Alder reaction and the Suzuki-Miyaura cross-coupling reaction. Potassium;trifluoro-(2,3,4,5,6-pentafluorophenyl)boranuide has also been used in the synthesis of novel materials, such as boron-containing polymers and dendrimers.